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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Dichloropropane (1,1-DCP), a chlorinated aliphatic hydrocarbon, serves as a valuable

solvent and chemical intermediate in various industrial and laboratory settings. A thorough

understanding of its solubility characteristics in both aqueous and organic media is paramount

for its effective application, particularly in process design, chemical synthesis, and

environmental fate assessment. This technical guide provides a comprehensive overview of the

solubility of 1,1-dichloropropane, complete with quantitative data, detailed experimental

methodologies, and procedural workflows.

Core Concepts in Solubility
The solubility of a substance is a quantitative measure of its ability to dissolve in a given

solvent to form a homogeneous solution. This property is governed by the principle of "like

dissolves like," which suggests that substances with similar intermolecular forces are more

likely to be miscible. For 1,1-dichloropropane, its polar carbon-chlorine bonds and nonpolar

hydrocarbon chain result in a nuanced solubility profile.

Solubility of 1,1-Dichloropropane in Water
1,1-Dichloropropane exhibits limited solubility in water. This is attributed to the hydrophobic

nature of the propyl chain, which disrupts the strong hydrogen bonding network of water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1633073?utm_src=pdf-interest
https://www.benchchem.com/product/b1633073?utm_src=pdf-body
https://www.benchchem.com/product/b1633073?utm_src=pdf-body
https://www.benchchem.com/product/b1633073?utm_src=pdf-body
https://www.benchchem.com/product/b1633073?utm_src=pdf-body
https://www.benchchem.com/product/b1633073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Solubility Data in Water

Solvent
Temperature
(°C)

Solubility
(mg/L)

Molar
Solubility
(mol/L)

Reference

Water 20 2,700 ~0.024 [1]

While some sources may describe it as "very slightly soluble" or having "none" solubility in

water, the experimentally determined value provides a more precise measure for scientific

applications[1][2].

Solubility of 1,1-Dichloropropane in Organic
Solvents
In contrast to its limited aqueous solubility, 1,1-dichloropropane is readily soluble in a wide

range of organic solvents. This is due to the compatible intermolecular forces, such as London

dispersion forces and dipole-dipole interactions, between 1,1-Dichloropropane and these

solvents.

Quantitative Solubility Data in Organic Solvents

Based on available data, 1,1-dichloropropane is considered miscible with many common

organic solvents. Miscibility implies that the substances will mix in all proportions to form a

single, homogeneous phase.
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Solvent Miscibility

Ethanol Miscible[1]

Methanol Miscible[3][4]

Diethyl Ether Miscible[1]

Benzene Miscible[1]

Chloroform Miscible[1]

Acetone Miscible[2]

Carbon Tetrachloride Miscible[2]

Experimental Protocols for Solubility Determination
The following section details a standard methodology for determining the solubility of a liquid

analyte like 1,1-dichloropropane in a liquid solvent.

The Shake-Flask Method for Liquid-Liquid Solubility
The shake-flask method is a widely accepted technique for determining the thermodynamic

solubility of a substance in a solvent.

Materials:

1,1-Dichloropropane (high purity)

Solvent of interest (e.g., water, ethanol)

Glass flasks with airtight stoppers

Thermostatically controlled shaker bath

Centrifuge

Gas chromatograph with a suitable detector (e.g., Flame Ionization Detector - FID) or other

analytical instrument for concentration measurement

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloropropane
https://www.achemtek.com/collections/industrial-chemical-standards/products/msk162846-1000m
https://cymitquimica.com/products/04-XA12479900ME/11-dichloropropane-100-gml-in-methanol/
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloropropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloropropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloropropane
https://www.inchem.org/documents/ehc/ehc/ehc146.htm
https://www.inchem.org/documents/ehc/ehc/ehc146.htm
https://www.benchchem.com/product/b1633073?utm_src=pdf-body
https://www.benchchem.com/product/b1633073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Syringes and vials for sampling

Procedure:

Preparation of Supersaturated Solution: An excess amount of 1,1-dichloropropane is added

to a known volume of the solvent in a glass flask. This ensures that the solvent becomes

saturated with the solute.

Equilibration: The flask is sealed and placed in a thermostatic shaker bath set to a constant

temperature (e.g., 20°C). The mixture is agitated for an extended period (typically 24-48

hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, the flask is removed from the shaker and allowed to

stand, permitting the separation of the two liquid phases (if not miscible). For aqueous

solutions, the mixture is then centrifuged at a high speed to ensure complete separation of

the undissolved 1,1-dichloropropane.

Sampling: A sample of the solvent phase is carefully withdrawn using a syringe. Care must

be taken not to disturb the solute phase.

Analysis: The concentration of 1,1-dichloropropane in the solvent sample is determined

using a pre-calibrated analytical method, such as gas chromatography.

Replicates: The experiment should be performed in triplicate to ensure the reliability and

reproducibility of the results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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